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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper use and maintenance of glass burettes with sodium
hydroxide (NaOH) solutions to minimize etching and ensure experimental accuracy.

Frequently Asked Questions (FAQs)
Q1: Why does my glass burette become cloudy or etched after using it with sodium
hydroxide?

A1: Sodium hydroxide reacts with the silica in the glass to form sodium silicate.[1] This

chemical reaction, known as etching, gradually dissolves the glass surface, leading to a cloudy

appearance and compromising the volumetric accuracy of the burette.[1]

Q2: Can the etching of a glass burette by sodium hydroxide affect my experimental results?

A2: Yes. The etching process alters the internal dimensions of the burette, which can lead to

inaccuracies in volume measurements.[1] Furthermore, the reaction can cause glass stopcocks

to "freeze" or seize due to the formation of sodium silicate, rendering the burette unusable.[1]

Q3: How can I prevent or minimize the etching of my glass burette when working with sodium
hydroxide?

A3: To minimize etching, it is crucial to thoroughly clean the burette immediately after use to

remove all traces of the NaOH solution.[1] Rinsing with deionized water followed by a final rinse
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with a small amount of the next solution to be used (conditioning) is a standard practice.[2][3][4]

For burettes with glass stopcocks, using a Teflon sleeve can help prevent freezing. Modern

burettes often come with PTFE (Teflon) stopcocks, which are resistant to this issue.

Q4: Are there alternative types of burettes that are more resistant to sodium hydroxide?

A4: Yes, burettes made from borosilicate glass (e.g., Pyrex, Kimax) are more chemically

resistant than those made from soda-lime glass.[5] However, even borosilicate glass will be

attacked by hot, concentrated hydroxide solutions.[5] For applications involving frequent use of

strong bases, consider using burettes made of plastic materials with high chemical resistance

to NaOH, such as Polypropylene (PP) or Polytetrafluoroethylene (PTFE).

Q5: What is the effect of sodium hydroxide concentration and temperature on the rate of

glass etching?

A5: The rate of etching increases with both higher concentrations of sodium hydroxide and

higher temperatures.[6] Hot and concentrated alkali solutions will corrode glass-lined

equipment more rapidly.[7]

Quantitative Data: Alkali Attack on Borosilicate
Glass
The following table summarizes the effect of various factors on the etching of borosilicate glass

by alkaline solutions. This data is compiled from product information for Schott DURAN® glass.
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Parameter Condition Effect on Etching

pH Exposure time: 3 hours

The thickness of the attacked

layer increases with increasing

pH.

Temperature
c(NaOH) = 1 mol/l, Exposure

time: 1 hour

The rate of alkali attack

increases significantly with

rising temperatures.

Time c(NaOH) = 1 mol/l at 100 °C

To remove a layer of

approximately 1 µm, an

exposure of about 40 minutes

is required.[6]

Note: The density of typical borosilicate glass is 2.23 g/cm³ (at 25 °C). An attacked thickness of

1.00 µm corresponds to a weight loss of 22.3 mg/100 cm².[6]

Experimental Protocols
Protocol 1: Immediate Cleaning of a Glass Burette After
Use with Sodium Hydroxide
Objective: To prevent the etching and potential seizing of a glass burette by promptly and

thoroughly removing sodium hydroxide solution after use.

Materials:

Used glass burette

Detergent solution for laboratory glassware

Burette brush

Tap water

Deionized water

Waste container

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chemistry.stackexchange.com/questions/53760/concentration-of-naoh-to-dissolve-glass
https://chemistry.stackexchange.com/questions/53760/concentration-of-naoh-to-dissolve-glass
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Initial Rinse: Immediately after the final reading is taken, drain the remaining sodium
hydroxide solution from the burette into a designated waste container.

Tap Water Rinse: Rinse the burette thoroughly with tap water. Allow the water to run through

the burette tip.

Detergent Wash: Fill the burette with a laboratory detergent solution. Use a long-stem

burette brush to gently scrub the interior walls.[8] Drain the detergent solution through the

stopcock.

Thorough Tap Water Rinse: Rinse the burette and stopcock copiously with tap water to

remove all traces of detergent.

Deionized Water Rinse: Perform a final rinse with deionized water to remove any remaining

ions from the tap water.[8]

Drying: Allow the burette to air dry in a vertical position with the stopcock open.[8]

Protocol 2: Conditioning a Glass Burette for Titration
with Sodium Hydroxide
Objective: To ensure that the concentration of the sodium hydroxide titrant is not altered by

residual water in the burette.

Materials:

Clean glass burette

Sodium hydroxide solution for titration

Small beaker

Waste container

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.glassment.com/how-to-clean-and-maintain-your-chemistry-burette/
https://www.glassment.com/how-to-clean-and-maintain-your-chemistry-burette/
https://www.glassment.com/how-to-clean-and-maintain-your-chemistry-burette/
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/product/b104188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure Cleanliness: Start with a burette that has been cleaned according to Protocol 1 and

is dry or has been rinsed with deionized water.

Initial Rinse with Titrant: Close the stopcock and add approximately 5-10 mL of the sodium
hydroxide solution that will be used for the titration into the burette.

Coat the Interior: Tilt the burette horizontally and rotate it to ensure the entire inner surface is

coated with the NaOH solution.[4]

Drain Through Tip: Return the burette to a vertical position and open the stopcock to drain

the rinsing solution through the tip into a waste container.[4] This step also ensures that the

burette tip is filled with the titrant.

Repeat: Repeat the rinsing process (steps 2-4) at least two more times to ensure any

residual water is removed.

Fill for Titration: The burette is now conditioned and ready to be filled with the sodium
hydroxide solution for the titration.

Troubleshooting Workflow

Problem Identification Immediate Action
Preventative Measures Outcome

Burette shows signs of etching or stopcock is frozen Was the burette cleaned immediately after use with NaOH? Clean immediately following Protocol 1
No

Implement strict adherence to cleaning and conditioning protocols

Yes

Evaluate the use of borosilicate glass or plastic burettes Review NaOH concentration and temperature of use Reduced etching and improved burette longevity

Click to download full resolution via product page

Caption: Troubleshooting workflow for addressing and preventing burette etching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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